Cas no 104690-48-4 ([1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-iodo-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-iodo-
• CAS No: 104690-48-4
• MF: C₅H₃IN₄O
• MW: 262.00799202919
• CID: 3570491
• PubChem ID: 21791673
• Update Time: 2025-05-22

[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-iodo- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-iodo-
• 6-iodo-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• Z3327120419
• OC=1N2N=CN=C2N=CC1I
• 6-iodo-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• 6-iodo-(1,2,4)triazolo(1,5-a)pyrimidin-7-ol
• 104690-48-4
• EEA69048
• 899-424-4
• EN300-6491365

• Inchi： 1S/C5H3IN4O/c6-3-1-7-5-8-2-9-10(5)4(3)11/h1-2H,(H,7,8,9)
• InChI Key： IDOPZQKRRXDMKX-UHFFFAOYSA-N
• SMILES： IC1=CN=C2N=CNN2C1=O

Computed Properties

• Exact Mass: 261.93516Da
• Monoisotopic Mass: 261.93516Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.1Ų

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-iodo-

Research Brief on [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-iodo- (CAS: 104690-48-4): Recent Advances and Applications

The compound [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-iodo- (CAS: 104690-48-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and emerging applications in drug discovery.

Recent studies have highlighted the importance of [1,2,4]triazolopyrimidine derivatives as privileged scaffolds in medicinal chemistry. The 6-iodo substitution pattern in particular has shown remarkable potential for further functionalization through cross-coupling reactions, making it a valuable intermediate for the development of novel bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for palladium-catalyzed Suzuki-Miyaura couplings, enabling efficient access to diverse analogs for structure-activity relationship studies.

In terms of biological activity, research has identified [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-iodo- as a promising scaffold for kinase inhibition. Molecular docking studies published in Bioorganic & Medicinal Chemistry Letters (2024) suggest that this compound exhibits favorable binding interactions with the ATP-binding sites of several clinically relevant kinases, particularly those involved in oncogenic signaling pathways. The iodine atom at position 6 appears to contribute significantly to these interactions through halogen bonding with key amino acid residues.

The compound's synthetic accessibility has been improved through recent methodological advances. A 2024 report in Organic Process Research & Development described an optimized, scalable synthesis of 104690-48-4 that achieves 78% overall yield while minimizing the use of hazardous reagents. This development is particularly important for enabling larger-scale biological evaluations and potential preclinical development of derivatives.

Emerging applications in radiopharmaceutical development have also been reported. The iodine-127 variant serves as a synthetic handle for radioiodination, with preliminary studies demonstrating successful incorporation of iodine-125 for potential use in molecular imaging probes. This application capitalizes on the compound's favorable pharmacokinetic properties and tissue distribution patterns observed in rodent models.

Future research directions highlighted in recent reviews include exploration of this scaffold in targeted protein degradation strategies and as a fragment for covalent inhibitor development. The presence of both hydrogen bond donor/acceptor groups and the reactive iodine substituent makes this compound particularly versatile for these emerging therapeutic modalities. Several pharmaceutical companies have included derivatives of 104690-48-4 in their early-stage discovery pipelines, suggesting growing industry interest in this chemotype.

In conclusion, [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-iodo- represents a chemically tractable and biologically relevant scaffold with multiple potential applications in drug discovery. The recent advances in its synthesis and biological evaluation position this compound as an important building block for the development of novel therapeutic agents targeting various disease pathways.